Cas no 2229071-94-5 (2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-one
• CAS No: 2229071-94-5
• MF: C₈H₇F₃O₃
• MW: 208.134593248367
• CID: 5758986
• PubChem ID: 165697803
• Update Time: 2025-05-23

2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[3-(methoxymethyl)furan-2-yl]ethan-1-one
• 2229071-94-5
• EN300-1957339
• 2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-one

• Inchi： 1S/C8H7F3O3/c1-13-4-5-2-3-14-6(5)7(12)8(9,10)11/h2-3H,4H2,1H3
• InChI Key： MWVPGLHBQMBQTB-UHFFFAOYSA-N
• SMILES： FC(C(C1=C(C=CO1)COC)=O)(F)F

Computed Properties

• Exact Mass: 208.03472857g/mol
• Monoisotopic Mass: 208.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.4Ų

Additional information on 2,2,2-trifluoro-1-3-(methoxymethyl)furan-2-ylethan-1-one

Introduction to 2,2,2-Trifluoro-1-(3-(Methoxymethyl)Furan-2-Yl)Ethan-1-One (CAS No. 2229071-94-5)

Chemical Structure and Properties

2,2,2-Trifluoro-1-(3-(methoxymethyl)furan-2-yl)ethan-1-one, commonly referred to by its CAS number CAS No. 2229071-94-5, is a highly fluorinated organic compound with a unique structural composition. This compound features a trifluoromethyl group attached to a ketone functional group, which is further connected to a furan ring substituted with a methoxymethyl group at the 3-position. The presence of multiple fluorine atoms in the structure contributes significantly to its chemical stability and reactivity.

The compound's structure is characterized by the following key features:

• A central ketone group (C=O) bonded to a trifluoromethyl group (CF3), which imparts strong electron-withdrawing effects.
• A furan ring system substituted with a methoxymethyl group (-OCH₂CH₃) at the 3-position, which introduces additional electronic and steric effects.
• The overall molecular formula of the compound is C₉H₉F₃O₂, with a molecular weight of approximately 306 g/mol.

Synthesis and Applications

The synthesis of this compound typically involves multi-step organic reactions, often starting from readily available furan derivatives and fluorinated intermediates. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for various applications.

Research Highlights

Recent studies have explored the potential of this compound in several fields:

• Pharmaceuticals: Researchers have investigated its potential as a drug candidate due to its unique electronic properties and bioavailability profiles.
• Materials Science: The compound has shown promise as a precursor for advanced materials, such as fluorinated polymers and coatings with enhanced thermal stability.
• Agricultural Chemistry: Its role as a plant growth regulator or pest control agent has been explored in recent agricultural studies.

Toxicological and Environmental Considerations

Understanding the environmental impact and toxicity profile of this compound is crucial for its safe handling and application. Recent toxicological studies have focused on its potential effects on aquatic organisms and soil microbiota. These studies suggest that while the compound exhibits moderate toxicity under specific conditions, its persistence in the environment is relatively low due to efficient biodegradation pathways.

Future Directions

The future of this compound lies in expanding its applications across diverse industries while ensuring sustainable practices are implemented during its production and use. Ongoing research aims to optimize its synthesis routes, enhance its bioavailability for pharmaceutical applications, and explore novel uses in green chemistry.